Cas no 22336-84-1 (Ergotaman-3',6',18-trione,12'-hydroxy-1,2'-dimethyl-5'-(phenylmethyl)-, (5'a)-)

• Product Name: Ergotaman-3',6',18-trione,12'-hydroxy-1,2'-dimethyl-5'-(phenylmethyl)-, (5'a)-
• CAS No: 22336-84-1
• MF: C₃₄H₃₇N₅O₅
• MW: 595.688088178635
• CID: 257700
• PubChem ID: 65703
• Update Time: 2025-04-19

Ergotaman-3',6',18-trione,12'-hydroxy-1,2'-dimethyl-5'-(phenylmethyl)-, (5'a)- Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,12'-hydroxy-1,2'-dimethyl-5'-(phenylmethyl)-, (5'a)-
• Metergotamine
• 1-Methylergotamin
• 1-Methylergotamine
• Metergotamina
• Metergotaminum
• UNII-V7O172Q572
• METERGOTAMINE [WHO-DD]
• SCHEMBL1818518
• ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-1,2'-DIMETHYL-5'-(PHENYLMETHYL)-,(5'.ALPHA.)-
• methylergotamine
• Metergotaminum (Latin)
• Metergotamina [INN-Spanish]
• CHEMBL2106428
• (6aR,9R)-N-[(1S,2S,4R,7S)-7-benzyl-2-hydroxy-4-methyl-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-4,7-dimethyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide
• DTXCID0099364
• MY-25 [AS BITARTRATE]
• NS00125492
• Q27291636
• DTXSID80176873
• V7O172Q572
• Metergotamine [INN]
• MY-25 FREE BASE
• 22336-84-1
• ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-1,2'-DIMETHYL-5'-(PHENYLMETHYL)-,(5'alpha)-
• Metergotaminum [INN-Latin]
• Metergotamina [Spanish]
• Metergotaminum [Latin]

• Inchi： 1S/C34H37N5O5/c1-33(32(42)39-27(15-20-9-5-4-6-10-20)31(41)38-14-8-13-28(38)34(39,43)44-33)35-30(40)22-16-24-23-11-7-12-25-29(23)21(18-36(25)2)17-26(24)37(3)19-22/h4-7,9-12,16,18,22,26-28,43H,8,13-15,17,19H2,1-3H3,(H,35,40)/t22-,26-,27+,28+,33-,34+/m1/s1
• InChI Key： SZUQJDJBJHBVBO-CTTKVJGISA-N
• SMILES： O1[C@](C)(C(N2[C@@H](CC3C=CC=CC=3)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4C)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 595.27900
• Monoisotopic Mass: 595.279469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 2

Experimental Properties

• Density: 1.48
• Boiling Point: 909.1°Cat760mmHg
• Flash Point: 503.6°C
• Refractive Index: 1.744
• PSA: 107.35000
• LogP: 2.20580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines